N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-3-fluorobenzamide

• IUPAC Name: N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-3-fluorobenzamide
• InChI: InChI=1S/C16H12ClFN2OS/c1-2-20-14-12(17)7-4-8-13(14)22-16(20)19-15(21)10-5-3-6-11(18)9-10/h3-9H,2H2,1H3
• InChI Key: DIPDJGHLIFJSOZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H12ClFN2OS
• Molecular Weight: 334.8 g/mol

Description

N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-3-fluorobenzamide, also known as CBBF, is a novel fluorescent probe used in scientific research. It has gained significant attention due to its unique properties and potential applications in various fields of study.

Scientific Research Applications

Antimicrobial Activity

Studies on derivatives of benzothiazoles, including compounds structurally related to N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-3-fluorobenzamide, have shown promising antimicrobial activity. For instance, the synthesis of fluorobenzamides containing thiazole and thiazolidine derivatives has been explored, with certain compounds exhibiting significant antimicrobial effectiveness against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. The presence of a fluorine atom in these compounds is essential for enhancing their antimicrobial properties (Desai, Rajpara, & Joshi, 2013).

Anticancer Activity

Benzothiazole derivatives have also been investigated for their potential anticancer activity. Research has led to the synthesis of new benzothiazole acylhydrazones, with studies revealing that various substitutions on the benzothiazole scaffold can modulate antitumor properties. The synthesized compounds have shown probable anticancer activity against various cancer cell lines, highlighting the therapeutic potential of benzothiazole derivatives in oncology (Osmaniye et al., 2018).

Fluorescence and Photovoltaic Applications

The fluorescence study of benzothiazole derivatives has unveiled compounds that emit blue light, which could have applications in the development of new optical materials. Additionally, the photovoltaic efficiency of certain benzothiazole analogs has been modeled, indicating their potential use as photosensitizers in dye-sensitized solar cells (DSSCs), showcasing a good light harvesting efficiency and promising non-linear optical (NLO) activity (Mahadevan et al., 2014; Mary et al., 2020).